1-(benzylamino)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol
Description
This compound is a derivative of tetrahydrocarbazole, which is a heterocyclic compound . The benzylamino and propanol groups are attached at the 1 and 3 positions of the tetrahydrocarbazole ring, respectively.
Molecular Structure Analysis
The molecular structure of this compound would be based on the tetrahydrocarbazole core, which is a bicyclic structure with a five-membered ring fused to a six-membered ring, one of the ring contains a nitrogen atom .Chemical Reactions Analysis
Tetrahydrocarbazoles can undergo various reactions, including N-acylation . The specific reactions that “1-(benzylamino)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol” would undergo would depend on the reaction conditions and the other reagents present.Physical And Chemical Properties Analysis
Some physical properties of tetrahydrocarbazole are known, such as its boiling point (325-330 °C) and melting point (118-120 °C) . The properties of “1-(benzylamino)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol” would likely be different due to the additional functional groups.Safety and Hazards
properties
IUPAC Name |
1-(benzylamino)-3-(1,2,3,4-tetrahydrocarbazol-9-yl)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O/c25-18(15-23-14-17-8-2-1-3-9-17)16-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h1-4,6,8-10,12,18,23,25H,5,7,11,13-16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRGXYEACPYEKIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=CC=CC=C3N2CC(CNCC4=CC=CC=C4)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(benzylamino)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[6-(4-chlorophenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl]methyl}-N-(4-methylphenyl)amine](/img/structure/B502612.png)
![2-fluoro-N-{[6-(2-thienyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl]methyl}aniline](/img/structure/B502613.png)
![N-(4-chlorophenyl)-N-[(6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl)methyl]amine](/img/structure/B502616.png)
![3-[(4-chlorobenzyl)sulfanyl]-5-[(3-methoxyanilino)methyl]-4H-1,2,4-triazol-4-amine](/img/structure/B502619.png)
![N-[({5-[(4-methyl-1-piperidinyl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetyl]-N'-phenylurea](/img/structure/B502621.png)
![N-[4-(aminosulfonyl)phenyl]-2-{[5-(1-pyrrolidinylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide](/img/structure/B502622.png)
![1-(4-Methylphenyl)-2-({5-[(4-methyl-1-piperidinyl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone](/img/structure/B502626.png)
![N-methyl-N'-[({5-[(4-methyl-1-piperidinyl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetyl]urea](/img/structure/B502627.png)
![N-methyl-N'-[({5-[(4-methyl-1-piperidinyl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]urea](/img/structure/B502629.png)
![N-methyl-N'-[({5-[(4-methyl-1-piperidinyl)methyl]-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]urea](/img/structure/B502630.png)
![N-({[5-[(4-methyl-1-piperidinyl)methyl]-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N'-phenylurea](/img/structure/B502631.png)
